Cas no 2680796-44-3 (2,5-dimethyl-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid)

• Product Name: 2,5-dimethyl-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid
• CAS No: 2680796-44-3
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5648674
• PubChem ID: 165917194
• Update Time: 2025-06-13

2,5-dimethyl-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
• 2680796-44-3
• EN300-28277670
• 2,5-dimethyl-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid

• Inchi： 1S/C12H21NO4/c1-5-8-17-11(16)13-12(4,10(14)15)7-6-9(2)3/h5,9H,1,6-8H2,2-4H3,(H,13,16)(H,14,15)
• InChI Key： OFMNNVLXYDMLHK-UHFFFAOYSA-N
• SMILES： OC(C(C)(CCC(C)C)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2,5-dimethyl-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid

Research Briefing on 2,5-dimethyl-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid (CAS: 2680796-44-3)

In recent years, the compound 2,5-dimethyl-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid (CAS: 2680796-44-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both a carbamate and an acrylic moiety in its structure makes it a versatile candidate for drug development, particularly in the design of covalent inhibitors and prodrugs.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of novel protease inhibitors. The study demonstrated that the compound's ability to form stable covalent bonds with target enzymes enhances its inhibitory efficacy, making it a valuable scaffold for developing treatments for diseases such as cancer and viral infections.

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters. Researchers explored the compound's potential as a prodrug, leveraging its acrylic moiety for controlled release of active pharmaceutical ingredients (APIs). The study revealed that 2,5-dimethyl-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid could be engineered to release therapeutic agents in response to specific enzymatic activity, thereby improving targeting and reducing off-target effects.

In addition to its therapeutic applications, the compound has also been investigated for its role in chemical biology. A recent preprint on bioRxiv detailed its use as a chemical probe to study protein-ligand interactions. The researchers utilized the compound's reactive functional groups to map binding sites on target proteins, providing insights into the molecular mechanisms of disease pathways.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Current research efforts are directed toward improving its bioavailability and reducing potential toxicity. Collaborative studies between academia and industry are underway to address these issues, with the aim of advancing the compound into preclinical trials.

In conclusion, 2,5-dimethyl-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid (CAS: 2680796-44-3) represents a promising candidate in the field of medicinal chemistry. Its unique structural attributes and versatile applications underscore its potential to contribute to the development of next-generation therapeutics. Continued research and innovation will be essential to fully realize its therapeutic potential and overcome existing challenges.